Cas no 2248356-97-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248356-97-8
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 6075741
• PubChem ID: 165724558
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248356-97-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-6523603

• Inchi： 1S/C21H16N2O5S/c1-3-27-14-10-8-13(9-11-14)18-22-12(2)17(29-18)21(26)28-23-19(24)15-6-4-5-7-16(15)20(23)25/h4-11H,3H2,1-2H3
• InChI Key： QWMWJFPNJVAZGW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OCC)=NC(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 408.07799279g/mol
• Monoisotopic Mass: 408.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No: 2248356-97-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate, identified by its CAS number 2248356-97-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a dioxo group, an isoindol core, and a thiazole moiety in its molecular structure imparts distinct reactivity and potential pharmacological relevance.

The 1,3-dioxo group, also known as a diketone moiety, is known for its ability to participate in various chemical reactions such as condensation and Michael addition, which are pivotal in the synthesis of complex organic molecules. The isoindol ring system is another key feature that contributes to the compound's structural complexity and has been explored in the development of bioactive molecules due to its stability and ability to interact with biological targets. Furthermore, the thiazole ring is a well-known pharmacophore found in numerous therapeutic agents, including antibiotics and antiviral drugs, owing to its ability to modulate enzyme activity and cellular processes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No: 2248356-97-8) has emerged as a promising candidate in this domain. Its unique structural composition suggests that it may exhibit a range of biological activities, making it an attractive subject for further investigation. Specifically, the combination of the dioxo, isoindol, and thiazole moieties could potentially interfere with key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No: 2248356-97-8) have been modeled using molecular docking simulations to identify potential binding interactions with target proteins. These simulations have hinted at possible inhibitory effects on enzymes such as kinases and phosphodiesterases, which are frequently dysregulated in various diseases. This computational evidence provides a strong rationale for experimental validation of its pharmacological properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dioxo group necessitates careful handling of oxidizing agents to prevent overoxidation or side reactions. Similarly, the installation of the thiazole ring requires expertise in cyclocondensation reactions involving sulfur-containing precursors. The presence of the 4-methyl group and the 4-Ethoxyphenyl substituent further complicates the synthetic route but also enhances the compound's structural diversity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently.

Once synthesized, the characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 2-(4-Ethoxyphenyl)-4-methyl-l,l-thiazole-S-carboxylate (CAS No: 2248356-l97-l) is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for this purpose. NMR spectroscopy provides detailed information about the connectivity of atoms within the molecule through proton and carbon NMR signals. Mass spectrometry helps confirm the molecular weight and fragmentation patterns consistent with the proposed structure. X-ray crystallography offers high-resolution three-dimensional structures if single crystals can be obtained.

The biological evaluation of this compound is another critical aspect of its research. In vitro assays have been designed to assess its interaction with various biological targets relevant to human health. For instance, cell-based assays can measure cytotoxicity against cancer cell lines while enzyme inhibition assays can evaluate its effect on specific enzymes like kinases or phosphodiesterases. Additionally, animal models provide a more physiological context for studying its pharmacological effects before considering clinical trials.

One particularly intriguing aspect of this compound is its potential application in drug discovery for neurological disorders. The isoindol moiety has been reported to interact with serotonin receptors in the brain, suggesting possible antidepressant or anxiolytic effects. Furthermore, thiazole derivatives are known for their neuroprotective properties due to their ability to scavenge reactive oxygen species and modulate inflammatory pathways. The combination of these features in l,l-dioxo-l,l-dihydro-IH-Isoindol-Z-yll 2-(l(l-Ethoxyphenyl)-l:l-thiazole-S-carboxylate (CAS No: 2248356-l97-l) makes it an attractive candidate for further exploration in this field.

The development of novel therapeutic agents often involves optimizing synthetic routes for scalability and cost-effectiveness while maintaining high enantiomeric purity if chirality is relevant. Advances in green chemistry have also influenced modern drug synthesis by promoting sustainable practices such as solvent recovery systems or catalytic methods that minimize waste generation. These innovations are crucial for translating promising candidates like this into viable pharmaceuticals that can reach patients safely and efficiently.

In conclusion,l,l-dioxo-l,l-dihydro-IH-Isoindol-Z-yll 2-(l(l-Ethoxyphenyl)-l:l-thiazole-S-carboxylate(CAS No: 2248356-l97-l) represents an exciting area of research within pharmaceutical chemistry due to its complex structure and potential biological activities。Further studies are warranted to fully elucidate its pharmacological profile，mechanisms，and therapeutic applications。With continued advancements in synthetic methodologies，computational modeling，and experimental techniques，this compound holds promise as a valuable tool for addressing unmet medical needs。